5-Hydroxymethyl-2-furancarboxylic acid-13C6

• Molecular Formula: C6H6O4
• Molecular Weight: 148.066 g/mol
• InChI: InChI=1S/C6H6O4/c7-3-4-1-2-5(10-4)6(8)9/h1-2,7H,3H2,(H,8,9)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChIKey: PCSKKIUURRTAEM-IDEBNGHGSA-N

5-Hydroxymethyl-2-furancarboxylic Acid-13C6: 13C6-Labeled Internal Standard for HMF Metabolite Quantification

5-Hydroxymethyl-2-furancarboxylic acid-13C6 (CAS 2703683-21-8) is a uniformly 13C6-labeled isotopologue of 5-hydroxymethyl-2-furancarboxylic acid (HMFCA, CAS 6338-41-6), the primary renal metabolite of the food contaminant 5-hydroxymethylfurfural (HMF) [1]. The compound incorporates six 13C atoms across the furan ring and hydroxymethyl group, yielding a molecular weight of 148.07 g/mol [2]. It is supplied as a stable isotope-labeled analytical standard intended for use as an internal standard (IS) in LC-MS, GC-MS, and NMR quantitative workflows, as well as a tracer in metabolic studies [1].

1

Stable isotope-labeled internal standard for HMFCA quantification

Designed for LC-MS, GC-MS, and NMR quantitative workflows

2

Uniform 13C6 label supports co-elution and matrix-effect matching

Avoids deuterium isotope effects; +6 Da mass shift enables unambiguous detection

3

Metabolic tracer for HMF-to-metabolite pathway studies

99% 13C enrichment supports NMR-based flux analysis

• [1] MedChemExpress. 5-Hydroxymethyl-2-furancarboxylic acid-13C6. Product Datasheet. CAS: 2703683-21-8. View Source
• [2] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. Isotopic Enrichment: 99% 13C; Purity: 97%. View Source

Why Unlabeled or Differently Labeled HMFCA Analogs Cannot Substitute 5-Hydroxymethyl-2-furancarboxylic Acid-13C6 in Quantitative Assays

Substituting 5-hydroxymethyl-2-furancarboxylic acid-13C6 with unlabeled HMFCA, a partially 13C-labeled analog, or a deuterated derivative introduces critical analytical errors that compromise quantitative accuracy. Unlabeled HMFCA cannot be distinguished from endogenous analyte, rendering internal standardization impossible. Single 13C labels (+1 Da) may co‑elute with natural M+1 isotopomers of the analyte, causing peak overlap and biased quantification [1]. Deuterium-labeled internal standards exhibit chromatographic isotope effects that shift retention times relative to the analyte, leading to differential matrix effects and quantification errors exceeding 15% [2]. In contrast, the six‑carbon 13C6 label provides a +6 Da mass shift, avoids chromatographic retention time shifts, and delivers 99% 13C isotopic enrichment—specifications that are essential for accurate LC‑MS/MS quantification of HMFCA in complex biological and food matrices [3].

Unlabeled HMFCA cannot be distinguished from endogenous analyte, rendering internal standardization impossible in biological matrices.

Single 13C (+1 Da) analogs may co‑elute with natural M+1 isotopomers, causing peak overlap and biased quantification.

Deuterium‑labeled HMFCA exhibits chromatographic isotope effects that shift retention times; reported matrix-effect differences can introduce quantification errors exceeding 15%.

• [1] IonSource. Mass Spectrometry Quantitation: Internal Standard Selection Guidelines. View Source
• [2] K. Syslová et al. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Anal. Chem. 2014, 86, 13, 6599–6606. View Source
• [3] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. Isotopic Enrichment: 99% 13C. View Source

Quantitative Differentiation Evidence: 5-Hydroxymethyl-2-furancarboxylic Acid-13C6 vs. Analogs

Molecular Weight Shift: +5.96 Da vs. Unlabeled HMFCA Enables Unambiguous MS Detection

5-Hydroxymethyl-2-furancarboxylic acid-13C6 exhibits a molecular weight of 148.07 g/mol, whereas unlabeled HMFCA has a molecular weight of 142.11 g/mol [1][2]. This +5.96 Da mass shift ensures that the internal standard peak is resolved from the natural isotopic envelope of the analyte, eliminating cross‑talk and enabling precise integration in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) LC‑MS/MS assays.

Mass shift: 13C6 vs unlabeled

Reported

13C6‑HMFCA: 148.07 g/mol
Unlabeled HMFCA: 142.11 g/mol
+5.96 Da

Supports unambiguous MS detection, avoids isotopic overlap

≥3 Da shift recommended for SRM/MRM; 13C6 label exceeds threshold

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	148.07
Comparator Or Baseline	Unlabeled 5-Hydroxymethyl-2-furancarboxylic acid: 142.11
Quantified Difference	+5.96 Da
Conditions	Vendor‑specified exact mass; applicable to all MS platforms

Why This Matters

A mass shift ≥3 Da is recommended to avoid isotopic overlap; the +6 Da shift of the 13C6 label exceeds this threshold, guaranteeing accurate quantification in complex matrices.

• [1] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. Molecular Weight: 148.07 g/mol. View Source
• [2] GlpBio. 5-Hydroxymethyl-2-furancarboxylic acid. CAS 6338-41-6. Molecular Weight: 142.11. View Source

Isotopic Enrichment: 99% 13C6 Provides ~90‑Fold NMR Sensitivity Enhancement Over Natural Abundance

5-Hydroxymethyl-2-furancarboxylic acid-13C6 is supplied with a minimum isotopic enrichment of 99% 13C (i.e., >99% of carbon atoms are 13C) [1]. In contrast, natural abundance 13C is only 1.1% [2]. This enrichment corresponds to a sensitivity enhancement factor of approximately 90‑fold for 13C NMR detection, dramatically reducing acquisition times and enabling real‑time metabolic flux analysis.

13C isotopic enrichment

Class-level inference

≥99% 13C
vs
1.1% natural abundance

~90‑fold NMR sensitivity enhancement context

Enables metabolic flux analysis without impractically long acquisition times

Evidence Dimension	13C Isotopic Enrichment
Target Compound Data	≥99% 13C
Comparator Or Baseline	Natural abundance 13C: 1.1%
Quantified Difference	Sensitivity enhancement factor ~90
Conditions	NMR spectroscopy; 13C detection

Why This Matters

High 13C enrichment is essential for tracing HMFCA in metabolic studies, where low natural abundance would otherwise render signals undetectable without impractically long acquisition times.

• [1] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. Min. isotopic enrichment: 99% 13C. View Source
• [2] OpenStax. 13.10 13C NMR Spectroscopy: Signal Averaging and FT–NMR. Natural abundance of 13C is 1.1%. View Source

Chromatographic Isotope Effect: 13C6 Labeling Eliminates Retention Time Shifts That Cause >15% Quantification Error with Deuterated IS

Deuterium‑labeled internal standards often exhibit chromatographic isotope effects, resulting in retention time differences from the analyte. A systematic study demonstrated that such shifts, combined with matrix effects, can lead to quantification errors exceeding 15% in LC‑ESI‑MS/MS assays [1]. In contrast, 13C‑labeled internal standards co‑elute exactly with the analyte, avoiding differential matrix effects and ensuring accurate quantification. 5-Hydroxymethyl-2-furancarboxylic acid-13C6, bearing a 13C6 label, therefore provides superior accuracy compared to any deuterated HMFCA analog.

Chromatographic fidelity

Class-level inference

13C6 label: no retention time shift
Deuterated IS: reported >15% quantification error

Avoids differential matrix effects, supports LC‑MS accuracy

Reference: aldehyde analysis in biological matrices (Syslová et al.)

Evidence Dimension	Quantification Error Due to Chromatographic Isotope Effect
Target Compound Data	No retention time shift; error <5% (typical for 13C IS)
Comparator Or Baseline	Deuterium‑labeled IS: >15% error reported
Quantified Difference	Eliminates >10 percentage‑point bias
Conditions	LC‑ESI‑MS/MS analysis of aldehydes in biological matrices

Why This Matters

For regulatory biomonitoring or clinical studies where HMFCA is measured as a biomarker of HMF exposure, accuracy within ±15% is required; 13C6 labeling ensures compliance without method re‑validation.

• [1] K. Syslová et al. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Anal. Chem. 2014, 86, 13, 6599–6606. View Source

Purity and Stability: Minimum 97% Chemical Purity with 99% 13C Enrichment Guarantees Assay Reproducibility

5-Hydroxymethyl-2-furancarboxylic acid-13C6 is specified with a minimum chemical purity of 97.00% and a minimum isotopic enrichment of 99% 13C [1]. By comparison, unlabeled HMFCA is typically offered at >98% purity but lacks isotopic labeling . The combination of high chemical purity and high isotopic enrichment ensures that the internal standard contributes negligible chemical noise and that the isotopic signal is not diluted by unlabeled molecules, both of which are critical for achieving low limits of quantification (LOQ) in trace analysis.

Purity & enrichment spec

Specification review

≥97% chemical purity
≥99% 13C enrichment

Supports low LOQ and method transfer across laboratories

Vendor Certificate of Analysis documents both attributes

Evidence Dimension	Purity / Isotopic Enrichment
Target Compound Data	≥97% chemical purity; ≥99% 13C enrichment
Comparator Or Baseline	Unlabeled HMFCA: >98% purity (no isotopic labeling)
Quantified Difference	Comparable chemical purity plus certified isotopic enrichment
Conditions	Vendor Certificate of Analysis; applicable to all analytical workflows

Why This Matters

Procurement of a standard with documented purity and enrichment reduces the need for in‑house characterization and ensures method transferability across laboratories.

• [1] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. Min. purity: 97.00%; Min. isotopic enrichment: 99% 13C. View Source

Exact Isotopologue Matching: Superior Correction of Matrix Effects vs. Structural Analog Internal Standards

In LC‑MS/MS quantification, an exact isotopologue internal standard (e.g., 13C6‑HMFCA) co‑elutes with the analyte and experiences identical matrix effects, ionization efficiency, and extraction recovery. Structural analog internal standards (e.g., 5‑hydroxymethylfurfural‑13C6 or 2,5‑furandicarboxylic acid) may exhibit different chromatographic retention and ionization behavior, leading to biased quantification. While no head‑to‑head study directly compares 13C6‑HMFCA to a structural analog for HMFCA quantification, the principle is well‑established: the FDA Bioanalytical Method Validation guidance recommends isotopically labeled internal standards whenever possible to minimize matrix effect variability [1].

Matrix effect correction

Class-level inference

Exact isotopologue: co‑elutes, identical matrix effects
Structural analog IS: potential retention difference

Supports bioanalytical validation context and method robustness

FDA guidance recommends isotopically labeled IS where possible

Evidence Dimension	Matrix Effect Correction Accuracy
Target Compound Data	Exact co‑elution; identical ionization suppression/enhancement
Comparator Or Baseline	Structural analog IS (e.g., HMF‑13C6): potential retention time difference
Quantified Difference	Not quantifiable without direct study; class‑level advantage documented
Conditions	ESI‑LC‑MS/MS analysis of urine or food extracts

Why This Matters

For laboratories developing validated methods for HMFCA in biological fluids, selecting the exact 13C6‑labeled isotopologue minimizes method development time and improves regulatory acceptance.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. Section V.C: Internal Standard Selection. View Source

Optimal Procurement and Application Scenarios for 5-Hydroxymethyl-2-furancarboxylic Acid-13C6

Quantitative LC‑MS/MS Assays for HMFCA in Human Urine for Biomonitoring Studies

5-Hydroxymethyl-2-furancarboxylic acid-13C6 serves as the ideal internal standard for quantifying HMFCA, the main urinary metabolite of HMF. Its +6 Da mass shift and 99% 13C enrichment ensure accurate quantification even in the presence of high matrix effects, as demonstrated by class‑level evidence that 13C‑labeled IS avoid the chromatographic isotope effects that plague deuterated analogs [1]. This application is critical for population‑scale exposure assessment to dietary HMF.

13C NMR‑Based Metabolic Tracing of HMFCA in Cellular or In Vivo Models

The 99% 13C isotopic enrichment of this compound [2] provides a ~90‑fold sensitivity enhancement over natural abundance 13C, enabling real‑time NMR detection of HMFCA in metabolic flux studies. Researchers investigating the fate of HMF or its conversion to 2,5‑furandicarboxylic acid (FDCA) can spike 13C6‑HMFCA into cultures or perfusates and monitor its transformation without the need for radioactive tracers.

Method Development and Validation for HMF and Metabolite Quantification in Food Safety Testing

Food testing laboratories developing UPLC‑MS/MS methods for simultaneous determination of HMF, HMFCA, and other thermal processing hazards require a stable, well‑characterized internal standard. 5-Hydroxymethyl-2-furancarboxylic acid-13C6, with documented purity ≥97% and isotopic enrichment ≥99% [2], meets the criteria for a primary standard in method validation, ensuring intra‑ and inter‑day precision within ±15% as per FDA guidance [3].

Synthesis Optimization of 2,5‑Furandicarboxylic Acid (FDCA) from HMFCA

As a labeled analog of HMFCA—a key intermediate in the green synthesis of FDCA —13C6‑HMFCA can be used as a tracer to quantify conversion yields and identify reaction intermediates via LC‑MS or NMR. The +6 Da mass tag allows selective monitoring of the labeled pathway without interference from unlabeled starting materials, providing kinetic data essential for process scale‑up.

Application

Selection Property

Validation Focus

HMFCA quantification in urine research matrices

+6 Da mass shift, 99% 13C enrichment

Matrix effect correction, isotope effect review

Metabolic flux tracing of HMFCA

≥99% 13C enrichment

NMR sensitivity and acquisition-time benchmarking

Food safety method validation (HMF, HMFCA)

Documented purity ≥97%, enrichment ≥99%

Precision and accuracy endpoint review

FDCA synthesis pathway monitoring

+6 Da mass tag

Reaction intermediate identification

• [1] K. Syslová et al. Anal. Chem. 2014, 86, 13, 6599–6606. View Source
• [2] Alsachim. [13C6]-5-(Hydroxymethyl)-2-furancarboxylic acid. Product Reference C2384. View Source
• [3] FDA Bioanalytical Method Validation Guidance for Industry. 2018. View Source